Cas no 110811-56-8 (Bicyclo[10.1.0]tridecan-1-ol)
Bicyclo[10.1.0]tridecan-1-ol structure
Product Name:Bicyclo[10.1.0]tridecan-1-ol
CAS No:110811-56-8
MF:C13H24O
MW:196.329064369202
CID:1199928
PubChem ID:13762089
Update Time:2025-04-20
Bicyclo[10.1.0]tridecan-1-ol Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[10.1.0]tridecan-1-ol
- bicyclo[10.1.0]tridecan-12-ol
- DTXSID10548721
- 110811-56-8
-
- Inchi: 1S/C13H24O/c14-13-10-8-6-4-2-1-3-5-7-9-12(13)11-13/h12,14H,1-11H2
- InChI Key: COKXSDKPKBYDIG-UHFFFAOYSA-N
- SMILES: OC12CCCCCCCCCCC1C2
Computed Properties
- Exact Mass: 196.18282
- Monoisotopic Mass: 196.182715385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Bicyclo[10.1.0]tridecan-1-ol Related Literature
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
110811-56-8 (Bicyclo[10.1.0]tridecan-1-ol) Related Products
- 19398-78-8(3,4-DIETHYL-3-HEXANOL)
- 19780-59-7(2-Heptanol,3-ethyl-2-methyl-)
- 19549-71-4(2,3-Dimethyl-3-heptanol)
- 4166-46-5(2,3-Dimethyl-3-hexanol)
- 18729-46-9(1-cyclopropylpropan-1-ol)
- 14300-33-5(dicyclopropylmethanol)
- 18895-50-6(1,1-Dicyclopropyl-ethanol)
- 19550-03-9(2,3-Dimethyl-2-hexanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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